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Compound of Interest

Compound Name: Dihydrozeatin riboside

Cat. No.: B1246879

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin riboside (DHZR) is a naturally occurring cytokinin, a class of plant hormones
that play a crucial role in various aspects of plant growth and development. As a derivative of
adenine, its structure consists of a purine base linked to a ribose sugar, with a characteristic
dihydrozeatin side chain. This document provides an in-depth technical overview of the
structure, chemical properties, and analytical methodologies related to dihydrozeatin
riboside, intended for researchers, scientists, and professionals in the field of drug
development.

Structure and Chemical Properties

Dihydrozeatin riboside is a purine nucleoside characterized by a saturated side chain at the
N6 position of the adenine ring, attached to a 3-D-ribofuranosyl moiety at the N9 position. This
structure distinguishes it from its unsaturated counterpart, zeatin riboside.

Chemical Structure:
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¢ To cite this document: BenchChem. [Dihydrozeatin Riboside: A Technical Guide to its
Structure, Properties, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246879#dihydrozeatin-riboside-structure-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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